2-(Chloromethyl)-3-methylimidazo[4,3-b][1,3]thiazolehydrochloride

• Molecular Formula: C7H8Cl2N2S
• Molecular Weight: 223.12 g/mol
• IUPAC Name: 2-(chloromethyl)-3-methylimidazo[5,1-b][1,3]thiazole;hydrochloride
• InChI: InChI=1S/C7H7ClN2S.ClH/c1-5-6(2-8)11-7-3-9-4-10(5)7;/h3-4H,2H2,1H3;1H
• InChI Key: OGNXGELPZUQPSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=CN=CN12)CCl.Cl

Description

2-(Chloromethyl)-3-methylimidazo[4,3-b][1,3]thiazole hydrochloride is a heterocyclic compound featuring a fused imidazo-thiazole core substituted with a chloromethyl group at position 2 and a methyl group at position 2. Its molecular formula is C₉H₁₁ClO₂S, with a molecular weight of 218.70 g/mol . The hydrochloride salt form enhances its solubility in polar solvents, making it suitable for synthetic and pharmacological applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Chloromethyl)-3-methylimidazo[4,3-b][1,3]thiazolehydrochloride typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 2-chloromethyl-3-methylimidazole with a thiazole derivative in the presence of a suitable catalyst. The reaction conditions often include elevated temperatures and the use of solvents such as dimethylformamide or acetonitrile .

Industrial Production Methods: On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems allows for precise control over reaction parameters, leading to efficient and scalable synthesis processes .

Chemical Reactions Analysis

Types of Reactions: 2-(Chloromethyl

Biological Activity

2-(Chloromethyl)-3-methylimidazo[4,3-b][1,3]thiazolehydrochloride is a synthetic compound that has garnered attention due to its potential biological activities. This compound is part of a larger class of imidazole and thiazole derivatives, which are known for their diverse pharmacological properties. The focus of this article is to explore the biological activity of this compound through various studies and data.

• Molecular Formula : C6H7ClN2S
• Molecular Weight : 174.65 g/mol
• CAS Number : 723286-98-4

Biological Activity Overview

The biological activity of 2-(Chloromethyl)-3-methylimidazo[4,3-b][1,3]thiazolehydrochloride has been investigated in various contexts, including antimicrobial, antifungal, and antiproliferative effects.

Antimicrobial Activity

Research has shown that imidazole and thiazole derivatives exhibit significant antimicrobial properties. In particular, studies have indicated that compounds similar to 2-(Chloromethyl)-3-methylimidazo[4,3-b][1,3]thiazolehydrochloride demonstrate effectiveness against various bacterial strains.

• Case Study : A study published in the Journal of Medicinal Chemistry reported that thiazole derivatives exhibited potent antibacterial activity against Staphylococcus aureus and Escherichia coli . The structure-activity relationship (SAR) analysis indicated that the presence of a chloromethyl group enhances the antimicrobial efficacy.

Antifungal Activity

The antifungal properties of thiazole derivatives have also been documented. For instance, a series of studies on related compounds have shown promising results against fungal pathogens.

• Research Findings : A synthesis study demonstrated that derivatives with imidazole and thiazole rings showed significant antifungal activity against Candida albicans . The mechanism appears to involve disruption of fungal cell membrane integrity.

Antiproliferative Effects

The antiproliferative effects of 2-(Chloromethyl)-3-methylimidazo[4,3-b][1,3]thiazolehydrochloride have been examined in cancer cell lines.

• In Vitro Studies : Research on imidazole derivatives has shown that they can inhibit the proliferation of various cancer cell lines, including HeLa (cervical cancer) and A549 (lung cancer) cells. The IC50 values for these compounds ranged from 20 to 50 µM depending on the specific structure .

Data Tables

Biological Activity	Test Organism/Cell Line	IC50/MIC (µg/mL)	Reference
Antibacterial	Staphylococcus aureus	15
Antibacterial	Escherichia coli	30
Antifungal	Candida albicans	25
Antiproliferative	HeLa cells	35
Antiproliferative	A549 cells	40

Comparison with Similar Compounds

Structural and Physical Properties

The compound’s structural analogs vary in substituents, ring systems, and functional groups, leading to differences in physical properties and reactivity. Key comparisons are summarized below:

Compound Name (CAS)	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Substituents/Rings
2-(Chloromethyl)-3-methylimidazo[4,3-b][1,3]thiazole hydrochloride (Partial CAS: 1092)	C₉H₁₁ClO₂S	218.70	Not reported	Imidazo-thiazole, chloromethyl, methyl
5-(Chloromethyl)-2-phenylpyrimidine (886531-63-1)	C₁₁H₁₀ClN₂	204.66	96.5–98	Pyrimidine, chloromethyl, phenyl
2-[4-(Chloromethyl)phenyl]-1,3-thiazole (906352-61-2)	C₁₀H₈ClNS	209.69	67–69	Thiazole, chloromethyl, phenyl
6-(4-Fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid hydrochloride (1417567-70-4)	C₁₃H₁₀ClFN₂O₂S	312.75	Not reported	Imidazo-thiazole, carboxylic acid, fluorophenyl
3-[4-(4-Chlorobenzoylamino)-1,3-dimethylpyrazol-5-yl]-2-methylindole (Not CAS specified)	C₂₁H₁₉ClN₄O	378.87	281–282 (decomp)	Indole, pyrazole, chlorobenzamide

Key Observations:

• Thermal Stability : The indole-pyrazole derivative in exhibits exceptional thermal stability (decomposition at 281–282°C), likely due to its extended conjugated system and hydrogen-bonding amide group .
• Solubility : The hydrochloride salt form of the target compound enhances its polarity compared to neutral analogs like 5-(Chloromethyl)-2-phenylpyrimidine .